2-(4-Bromophenyl)-3-hydroxyacrylonitrile
CAS No.: 27956-41-8
Cat. No.: VC8464567
Molecular Formula: C9H6BrNO
Molecular Weight: 224.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 27956-41-8 |
|---|---|
| Molecular Formula | C9H6BrNO |
| Molecular Weight | 224.05 g/mol |
| IUPAC Name | (Z)-2-(4-bromophenyl)-3-hydroxyprop-2-enenitrile |
| Standard InChI | InChI=1S/C9H6BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,6,12H/b8-6+ |
| Standard InChI Key | RLNLEKCYESWZSJ-SOFGYWHQSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C(=C/O)/C#N)Br |
| SMILES | C1=CC(=CC=C1C(=CO)C#N)Br |
| Canonical SMILES | C1=CC(=CC=C1C(=CO)C#N)Br |
Introduction
2-(4-Bromophenyl)-3-hydroxyacrylonitrile is a chemical compound with the CAS number 27956-41-8. It is primarily used for research purposes and is not intended for diagnostic or therapeutic use . This compound belongs to the class of acrylonitriles, which are known for their versatility in organic synthesis due to the presence of a nitrile group and a hydroxyl group, allowing for various chemical transformations.
Synthesis and Applications
The synthesis of 2-(4-Bromophenyl)-3-hydroxyacrylonitrile involves the reaction of appropriate starting materials, often requiring careful control of conditions to achieve the desired product. While specific synthesis methods for this compound are not widely detailed in available literature, hydroxyacrylonitriles are generally synthesized through reactions involving aldehydes and cyanoacetic acid or its derivatives.
In broader contexts, hydroxyacrylonitriles are used as intermediates in the synthesis of various heterocyclic compounds, such as furans and pyrans, which have applications in pharmaceuticals and materials science .
Safety and Handling
2-(4-Bromophenyl)-3-hydroxyacrylonitrile is considered a chemical for research use only and should be handled with appropriate safety precautions. Safety Data Sheets (SDS) are available for this compound, providing detailed information on handling, storage, and potential hazards .
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